Cas no 141567-47-7 (2-Oxazolecarboxylic acid, 5-(bromomethyl)-, ethyl ester)

• Product Name: 2-Oxazolecarboxylic acid, 5-(bromomethyl)-, ethyl ester
• CAS No: 141567-47-7
• MF: C₇H₈BrNO₃
• MW: 234.04732131958
• CID: 1307232
• PubChem ID: 19105062
• Update Time: 2025-04-20

2-Oxazolecarboxylic acid, 5-(bromomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 5-(bromomethyl)-, ethyl ester
• OALJNMKDYSKDSH-UHFFFAOYSA-N
• Ethyl 5-(bromomethyl)oxazole-2-carboxylate
• 141567-47-7
• DB-114547
• SCHEMBL1935994
• ethyl 5-(bromomethyl)-2-oxazolecarboxylate

• Inchi： 1S/C7H8BrNO3/c1-2-11-7(10)6-9-4-5(3-8)12-6/h4H,2-3H2,1H3
• InChI Key： OALJNMKDYSKDSH-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(=O)OCC)O1

Computed Properties

• Exact Mass: 232.96874
• Monoisotopic Mass: 232.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles